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Compound of Interest

Compound Name: 4'-Bromo-3-chloropropiophenone

Cat. No.: B1266078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and safety data for

4'-Bromo-3-chloropropiophenone. It is intended for informational purposes for a scientific

audience and is not a substitute for a comprehensive risk assessment. Significant data gaps

exist in the public domain regarding the detailed toxicology of this compound.

Chemical and Physical Properties
4'-Bromo-3-chloropropiophenone is a halogenated propiophenone derivative.[1] Key

identifying information is provided in the table below.
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Property Value Source

CAS Number 31736-73-9 [1]

Molecular Formula C₉H₈BrClO [2]

Molecular Weight 247.52 g/mol [2]

IUPAC Name
1-(4-bromophenyl)-3-

chloropropan-1-one
[3]

Synonyms

4-Bromo-beta-

chloropropiophenone, 1-(4-

Bromophenyl)-3-chloro-1-

propanone

[2]

Appearance
Light yellow to light brown

crystalline powder

Melting Point 54-59 °C [1]

Hazard Identification and Classification
Based on notifications to the European Chemicals Agency (ECHA) Classification and Labelling

(C&L) Inventory, 4'-Bromo-3-chloropropiophenone has a harmonized classification as a

substance that causes skin and eye irritation and may cause respiratory irritation.[3][4]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/545414
https://sriramchem.com/product/4-bromo-3-chloropropiophenone/
https://sriramchem.com/product/4-bromo-3-chloropropiophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromo-3-chloropropiophenone
https://sriramchem.com/product/4-bromo-3-chloropropiophenone/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/545414
https://www.benchchem.com/product/b1266078?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromo-3-chloropropiophenone
https://echa.europa.eu/substance-information/-/substanceinfo/100.150.619
https://www.sigmaaldrich.com/HK/zh/product/aldrich/545414
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromo-3-chloropropiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Pictogram:

alt text

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the ECHA C&L Inventory and supplier Safety Data Sheets (SDS).[3] Key recommendations

include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves,

clothing, and eye/face protection.[3]

Toxicological Data Summary
A thorough review of publicly available scientific literature and regulatory databases reveals a

significant lack of specific toxicological studies for 4'-Bromo-3-chloropropiophenone. No

quantitative data from acute, sub-chronic, chronic, reproductive, or carcinogenicity studies were

found for this specific chemical.

Acute Toxicity
No dedicated acute toxicity studies (e.g., LD50 or LC50 data) for 4'-Bromo-3-
chloropropiophenone were identified. The primary hazards are considered to be irritation to

the skin, eyes, and respiratory system upon direct contact.[3]

Genotoxicity
No direct studies on the genotoxicity of 4'-Bromo-3-chloropropiophenone have been found.

However, a study on the structurally similar compound, 2-Bromo-3'-chloropropiophenone

(BCP), an impurity of the drug bupropion, has demonstrated genotoxic potential.[5][6][7]

The study on BCP found that it is:

Mutagenic in the Ames test with S9 metabolic activation.[5][6][7]

Clastogenic and Aneugenic in an in vitro micronucleus assay.[5][6][7]

The genotoxicity appears to be mediated by the generation of reactive oxygen species

(ROS).[5][6][7]
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It is crucial to note that these findings for BCP do not definitively apply to 4'-Bromo-3-
chloropropiophenone, but they highlight a potential area of concern that warrants further

investigation.

Other Toxicological Endpoints
There is no available data on the chronic, reproductive, developmental, or carcinogenic effects

of 4'-Bromo-3-chloropropiophenone.

Experimental Protocols
Due to the absence of published toxicological studies for 4'-Bromo-3-chloropropiophenone,

no detailed experimental protocols can be provided. For researchers planning to conduct

toxicological assessments, standard OECD guidelines for the relevant endpoints (e.g., OECD

404 for dermal irritation, OECD 405 for eye irritation, OECD 471 for bacterial reverse mutation

test) should be followed.

Potential Metabolic Pathways and Signaling
The metabolic fate of 4'-Bromo-3-chloropropiophenone has not been experimentally

determined. However, based on the metabolism of other halogenated aromatic compounds, a

hypothetical metabolic activation pathway can be proposed. This would likely involve

cytochrome P450-mediated oxidation, potentially leading to the formation of reactive

intermediates.

The genotoxicity of the related compound 2-Bromo-3'-chloropropiophenone is linked to the

production of reactive oxygen species (ROS).[5][6][7] A simplified, hypothetical workflow for

investigating the genotoxic potential of a compound like 4'-Bromo-3-chloropropiophenone is

presented below.
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In Vitro Genotoxicity Assessment Workflow

4'-Bromo-3-chloropropiophenone

Ames Test
(Bacterial Mutagenicity)

In Vitro Micronucleus Assay
(Clastogenicity/Aneugenicity)

ROS Production Assay

Data Analysis & Interpretation

Click to download full resolution via product page

Caption: Hypothetical workflow for in vitro genotoxicity assessment.

The following diagram illustrates a generalized signaling pathway for cellular damage induced

by reactive oxygen species (ROS), which has been implicated in the toxicity of a structurally

related compound.
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Postulated ROS-Mediated Toxicity Pathway

Reactive Metabolite
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Caption: Generalized pathway of ROS-induced cellular damage.

Conclusion and Data Gaps
The available data for 4'-Bromo-3-chloropropiophenone is limited to hazard identification,

indicating it is a skin, eye, and respiratory irritant. There is a significant lack of quantitative

toxicological data, including acute toxicity, genotoxicity, and long-term effects. The genotoxicity

of the structurally related compound 2-Bromo-3'-chloropropiophenone suggests a potential for

similar hazards with 4'-Bromo-3-chloropropiophenone, but this requires experimental

confirmation.

For a comprehensive understanding of the toxicological profile of 4'-Bromo-3-
chloropropiophenone, the following studies are recommended:
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In vitro genotoxicity battery (Ames test, micronucleus assay).

Acute toxicity studies (oral, dermal, inhalation).

Repeated dose toxicity studies.

Toxicokinetic and metabolism studies.

Researchers and drug development professionals should handle this compound with

appropriate caution, adhering to the safety measures outlined in the available safety data

sheets, and be aware of the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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